1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-(2-propan-2-ylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H27N3O3S/c1-13(2)15-7-5-6-8-16(15)18-17(21)14-9-11-20(12-10-14)24(22,23)19(3)4/h5-8,13-14H,9-12H2,1-4H3,(H,18,21)
• InChI Key: CHLLHPUSWNMVDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)N(C)C
• Molecular Formula: C17H27N3O3S
• Molecular Weight: 353.5 g/mol

Description

1-[(Dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide, also known as DSP-4, is a chemical compound that has been extensively studied in scientific research. It is a selective neurotoxin that is commonly used to study the noradrenergic system in the brain.

Mechanism of Action

1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide works by selectively targeting and destroying noradrenergic neurons in the brain. These neurons contain the neurotransmitter norepinephrine, which plays a critical role in regulating many physiological and behavioral processes. By destroying these neurons, 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide disrupts the function of the noradrenergic system, allowing researchers to study the effects of this disruption on various processes.
Biochemical and Physiological Effects:
The destruction of noradrenergic neurons by 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide has been shown to have a wide range of biochemical and physiological effects. These include changes in neurotransmitter levels, alterations in gene expression, and changes in behavior. For example, 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide has been shown to cause a decrease in norepinephrine levels in the brain, which can lead to changes in attention, arousal, and stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide in lab experiments is its selectivity for noradrenergic neurons. This allows researchers to specifically target and study the noradrenergic system without affecting other systems in the brain. However, there are also some limitations to using 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide. For example, the effects of 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide can be highly variable depending on the dose and timing of administration, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide. One area of interest is the role of the noradrenergic system in various psychiatric and neurological disorders, such as depression, anxiety, and Alzheimer's disease. Additionally, researchers may explore the use of 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide in developing new treatments for these disorders. Other potential future directions include investigating the effects of 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide on other physiological systems in the body, such as the immune system and the cardiovascular system.
Conclusion:
In conclusion, 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide is a valuable tool for studying the noradrenergic system in the brain. Its selectivity for noradrenergic neurons allows researchers to specifically target and study this system, while its neurotoxic effects provide a means of disrupting its function. Despite its limitations, 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide has been widely used in scientific research and has provided valuable insights into the role of the noradrenergic system in various physiological and behavioral processes.

Scientific Research Applications

1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide is commonly used in scientific research to study the noradrenergic system in the brain. This system plays a critical role in regulating a wide range of physiological and behavioral processes, including attention, arousal, mood, and stress response. 1-[(dimethylamino)sulfonyl]-N-(2-isopropylphenyl)-4-piperidinecarboxamide is a selective neurotoxin that specifically targets noradrenergic neurons in the brain, making it a valuable tool for studying the function of this system.